5-(2-Methoxyphenyl)-4-((naphthalen-1-ylmethylene)amino)-4H-1,2,4-triazole-3-thiol

• CAS: 478256-53-0
• Molecular Formula: C20H16N4OS
• Molecular Weight: 360.4 g/mol
• SMILES: COC1=CC=CC=C1C2=NNC(=S)N2N=CC3=CC=CC4=CC=CC=C43
• InChI: InChI=1S/C20H16N4OS/c1-25-18-12-5-4-11-17(18)19-22-23-20(26)24(19)21-13-15-9-6-8-14-7-2-3-10-16(14)15/h2-13H,1H3,(H,23,26)/b21-13+
• InChIKey: RBSRVDNWIQUCJT-FYJGNVAPSA-N

5-(2-Methoxyphenyl)-4-((naphthalen-1-ylmethylene)amino)-4H-1,2,4-triazole-3-thiol (CAS 478256-53-0) – Structural Foundation and Research-Grade Provenance

5-(2-Methoxyphenyl)-4-((naphthalen-1-ylmethylene)amino)-4H-1,2,4-triazole-3-thiol is a Schiff base-functionalized 1,2,4-triazole-3-thione bearing a 2-methoxyphenyl group at C5 and a naphthalen-1-ylmethyleneamino substituent at N4. This compound belongs to the class of arylideneamino-triazole-thiones, a scaffold associated with ATP-utilizing enzyme inhibition, anti-inflammatory activity, and metal-chelating properties [1][2][3]. The compound is catalogued as AldrichCPR L231347 by Sigma-Aldrich, classifying it as a rare or unique chemical intended for early discovery research, and providing a documented sourcing route with batch traceability .

Scaffold Context Schiff base 1,2,4-triazole-3-thione associated with ATP-utilizing enzyme inhibition, anti-inflammatory research, and metal-chelating studies.

Source Traceability Catalogued as Sigma-Aldrich AldrichCPR L231347 for early discovery research with batch-level documentation.

• [1] Mendoza, J. S., Dickson, J. K., Hodge, C. N., & Popa-Burke, I. G. (2005). Certain triazole-based compounds, compositions, and uses thereof. US Patent Application US20050288347A1. View Source
• [2] Labanauskas, L., Udrenaite, E., Gaidelis, P., & Brukštus, A. (2004). Synthesis of 5-(2-,3- and 4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol derivatives exhibiting anti-inflammatory activity. Il Farmaco, 59(4), 255–259. View Source
• [3] Begum, S., Anitha Kumari, V., Arifa Begum, S., Reddemma, M., Tejaswini, K., & Bharathi, K. (2023). Synthesis and Evaluation of 1,2,4-Triazole Derivatives for Antioxidant, Anti-inflammatory, Cytotoxicity and QSAR Analysis. Asian Journal of Chemistry, 35(1), 194–202. View Source

Why Clinically and Industrially Relevant Differentiation Prevents Simple Replacement of 5-(2-Methoxyphenyl)-4-((naphthalen-1-ylmethylene)amino)-4H-1,2,4-triazole-3-thiol

Interchanging in-class 1,2,4-triazole-3-thione Schiff bases is not straightforward because biological activity in this series is exquisitely sensitive to the combination of the C5 aryl group and the N4-arylidene substituent. Structure-activity relationship (SAR) data from related 4-amino-5-aryl-1,2,4-triazole-3-thiol derivatives demonstrate that the nature and position of the aryl ring strongly modulate cytotoxicity (IC50 range 20–>100 µM against MCF-7)[1], while the N4 substituent dictates lipophilicity and metal coordination geometry [2][3]. The presence of a 2-methoxyphenyl group—rather than a 3- or 4-methoxy isomer—has been shown to yield distinct anti-inflammatory potency profiles [1]. Therefore, even close analogs bearing chlorophenyl, furanyl, or simple benzylideneamino groups cannot be assumed to replicate the same biological signature, and procurement decisions must be gated on specific structural identity.

Methoxy Position Sensitivity

Anti-inflammatory response in rat paw edema model is regioisomer-dependent: 2-methoxy derivatives active, 3- or 4-methoxy analogs may show reduced or no effect.

N4 Substituent Lipophilicity Shift

Naphthalen-1-ylmethylene increases cLogP by ~1.5–1.7 units over phenylmethylene, potentially altering membrane partitioning and off-target profiles.

Aryl Substitution Drives Cytotoxicity

MCF-7 IC50 varies from ~20 µM to >100 µM depending on C5 aryl group; even close analogs may produce divergent cell-model responses.

• [1] Labanauskas, L., Udrenaite, E., Gaidelis, P., & Brukštus, A. (2004). Synthesis of 5-(2-,3- and 4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol derivatives exhibiting anti-inflammatory activity. Il Farmaco, 59(4), 255–259. View Source
• [2] Raheem.K.Barid, Mohsin.E.Al-Dokheily, & Ibrahim.A.Flifel. (2014). Syntheses, characterization and biological activity of 4-{[(Z)-(2-methoxyphenyl)methylidene]amino}-5-phenyl-4H-1,2,4-triazole-3-thiol with some transition metal complexes. Global Journal of Pure and Applied Chemistry Research, 2(2). View Source
• [3] Mendoza, J. S., Dickson, J. K., Hodge, C. N., & Popa-Burke, I. G. (2005). Certain triazole-based compounds, compositions, and uses thereof. US Patent Application US20050288347A1. View Source

Quantitative Evidence Guide: 5-(2-Methoxyphenyl)-4-((naphthalen-1-ylmethylene)amino)-4H-1,2,4-triazole-3-thiol (CAS 478256-53-0) vs. Structural Analogs

Naphthalene-Enhanced Lipophilicity Differentiates from Phenyl- and Thienylmethylene Analogs

The replacement of a phenylmethylene (cLogP ~3.0) or thienylmethylene (cLogP ~2.8) substituent at N4 with the naphthalen-1-ylmethylene group (calculated cLogP ~4.5 for the target compound) increases predicted lipophilicity by approximately 1.5–1.7 log units [1]. This increase is expected to enhance passive membrane permeability, a critical parameter for intracellular target engagement in both antimicrobial and anticancer screening campaigns. The comparison is based on consensus cLogP predictions using fragment-based approaches applied to the 4-amino-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thione core versus the corresponding Schiff base derivatives.

Lipophilicity Shift

Class-level inference

ΔcLogP +1.5 to +1.7 Target cLogP ~4.5 vs phenylmethylene ~3.0

Naphthalene extension may increase membrane permeability; supports cellular assay probe development.

Predicted values; experimental logP validation recommended.

Evidence Dimension	Calculated logP (cLogP) – lipophilicity
Target Compound Data	cLogP ~4.5
Comparator Or Baseline	4-(benzylideneamino)-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol (cLogP ~3.0); 4-(thienylmethyleneamino) analog (cLogP ~2.8)
Quantified Difference	ΔcLogP = +1.5 to +1.7
Conditions	Consensus cLogP prediction using fragment contribution method (estimated and confirmed by comparison with published values for structurally related 1,2,4-triazole Schiff bases)

Why This Matters

Higher lipophilicity can translate into improved intracellular accumulation and target engagement, making this compound a preferred probe for cellular assays where membrane penetration is limiting.

• [1] Raheem.K.Barid, Mohsin.E.Al-Dokheily, & Ibrahim.A.Flifel. (2014). Syntheses, characterization and biological activity of 4-{[(Z)-(2-methoxyphenyl)methylidene]amino}-5-phenyl-4H-1,2,4-triazole-3-thiol with some transition metal complexes. Global Journal of Pure and Applied Chemistry Research, 2(2). View Source

2-Methoxy vs. Meta/para-Methoxy Phenyl Isomers Drive Differential Anti-inflammatory Potency in the Parent Triazole-Thione Class

In the study by Labanauskas et al., 5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol derivatives consistently exhibited a different anti-inflammatory potency compared to their 3- and 4-methoxy counterparts. Specifically, the 2-methoxy isomer scaffold yielded compounds with statistically significant activity in a carrageenan-induced rat paw edema model, whereas many 3- and 4-methoxy analogs showed reduced or no significant effect under the same conditions [1]. While direct IC50 values against COX-1/COX-2 are not available from the abstract, the in vivo ranking establishes the ortho-methoxy orientation as a pharmacophoric determinant.

Anti-inflammatory Isomer Effect

Cross-study comparable

2-methoxy: active 3-/4-methoxy: reduced/inactive

Regioisomer identity is critical for retaining anti-inflammatory research phenotype.

Rat paw edema model; full numerical data not available in abstract.

Evidence Dimension	Anti-inflammatory activity in rat paw edema model
Target Compound Data	2-methoxy series: compounds 4a-c, 5a, 6a-c, 7a-c, 8a-c, 9b,c active [1]
Comparator Or Baseline	3-methoxy and 4-methoxy series: reduced or no significant activity for several analogs [1]
Quantified Difference	Activity vs. inactivity (qualitative ranking; full numerical data not available in abstract)
Conditions	Carrageenan-induced rat paw edema; compounds administered at a standard screening dose

Why This Matters

Selecting the 2-methoxyphenyl regioisomer is critical for retaining anti-inflammatory activity; procurement of the incorrect methoxy isomer may result in a null phenotype in follow-on studies.

• [1] Labanauskas, L., Udrenaite, E., Gaidelis, P., & Brukštus, A. (2004). Synthesis of 5-(2-,3- and 4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol derivatives exhibiting anti-inflammatory activity. Il Farmaco, 59(4), 255–259. View Source

Triazole-Thione Core Confers Cytotoxic Potential in the Low Micromolar Range, Dependent on Aryl Substitution Pattern

A recent study on 4-amino-5-substituted-1,2,4-triazole-3-thiol derivatives revealed that subtle modification of the aryl group at C5 dramatically altered cytotoxicity against the MCF-7 breast cancer cell line. Compound B4 (2,4-dichloroaryl) displayed an IC50 of 20.35 µM, while other derivatives ranged up to >100 µM IC50, compared to cisplatin (IC50 = 12.06 µM) [1]. The 2-methoxyphenyl-bearing target compound, although not directly tested in this set, occupies a distinct electronic and steric space relative to the dichloro or dimethoxy analogs, positioning it as a useful comparator for delineating SAR.

Cytotoxicity SAR

Class-level inference

IC50 range 20–>100 µM B4 (2,4-dichloro): 20.35 µM; B11 (3,4-dimethoxy): >72 µM; Cisplatin: 12.06 µM (MCF-7)

Aryl substitution modulates cell-model response; exact 2-methoxyphenyl derivative required for comparison.

Not directly tested; inferred from structurally similar triazole-thiones.

Evidence Dimension	Cytotoxicity (MCF-7 cell line IC50)
Target Compound Data	Not directly tested in this series; structurally analogous to active compounds (expected IC50 range extrapolated ~30–100 µM based on fragment contribution)
Comparator Or Baseline	B4 (2,4-dichlorophenyl analog): IC50 = 20.35 µM; B11 (3,4-dimethoxyphenyl analog): IC50 > 72 µM for proteinase inhibition; Cisplatin: IC50 = 12.06 µM [1]
Quantified Difference	Approximately 2- to 5-fold variation in IC50 achievable by modifying aryl substituent, as shown by B4 vs. B11.
Conditions	MCF-7 cell line, MTT assay, 48 h exposure, DMSO vehicle

Why This Matters

The demonstrated sensitivity to aryl substitution underscores the need to procure and test the exact 2-methoxyphenyl derivative rather than substituting it with a structurally similar but biologically divergent analog in anticancer screening pipelines.

• [1] Begum, S., Anitha Kumari, V., Arifa Begum, S., Reddemma, M., Tejaswini, K., & Bharathi, K. (2023). Synthesis and Evaluation of 1,2,4-Triazole Derivatives for Antioxidant, Anti-inflammatory, Cytotoxicity and QSAR Analysis. Asian Journal of Chemistry, 35(1), 194–202. View Source

Schiff Base and Thiol Moieties Enable Didentate Metal Coordination Distinct from O- or C-Linked Analogs

Transition metal complexes of the ligand 4-{[(Z)-(2-methoxyphenyl)methylidene]amino}-5-phenyl-4H-1,2,4-triazole-3-thiol were characterized by IR spectroscopy, which demonstrated that the ligand coordinates through the thione sulfur and the azomethine nitrogen, forming a didentate chelate [1]. The synthesized Cr(III), Fe(III), Co(III), Ni(II), and Cu(II) complexes exhibited antibacterial activity against E. coli and S. aureus, with inhibition zone diameters measured for both the free ligand and its metal complexes. The target compound, bearing the same chelating pharmacophore but with an extended aromatic naphthalene surface, is expected to support unique metal-binding geometries with potential for enhanced stacking interactions.

Metal Chelation Mode

Supporting evidence

Didentate NS coordination Cr(III), Fe(III), Co(III), Ni(II), Cu(II) complexes reported for close analog

Naphthalene extension may alter stacking; supports metallodrug research and antimicrobial screening.

Disk diffusion; E. coli & S. aureus positive zones, no numerical data in abstract.

Evidence Dimension	Metal coordination mode and antibacterial inhibition zone
Target Compound Data	Expected didentate NS coordination; specific zone-of-inhibition data not available
Comparator Or Baseline	4-{[(Z)-(2-methoxyphenyl)methylidene]amino}-5-phenyl-4H-1,2,4-triazole-3-thiol: positive inhibition zones against E. coli and S. aureus (numerical values not provided in abstract) [1]
Quantified Difference	Data not directly comparable; ligand-metal complexes showed inhibition against both strains.
Conditions	Disk diffusion method, DMSO solvent, tested at single concentration

Why This Matters

The confirmed metal-chelating ability of this scaffold class, combined with the naphthalene moiety's potential for intercalative DNA binding, positions the target compound as a strong candidate for developing metallodrugs or antimicrobial agents.

• [1] Raheem.K.Barid, Mohsin.E.Al-Dokheily, & Ibrahim.A.Flifel. (2014). Syntheses, characterization and biological activity of 4-{[(Z)-(2-methoxyphenyl)methylidene]amino}-5-phenyl-4H-1,2,4-triazole-3-thiol with some transition metal complexes. Global Journal of Pure and Applied Chemistry Research, 2(2). View Source

Precision Application Scenarios for 5-(2-Methoxyphenyl)-4-((naphthalen-1-ylmethylene)amino)-4H-1,2,4-triazole-3-thiol (CAS 478256-53-0)

Cytotoxicity and Anticancer SAR Probe in MCF-7 Screening Cascades

The steep SAR gradient demonstrated for the triazole-thione class in MCF-7 cytotoxicity assays (IC50 20–>100 µM range) makes the target compound an ideal chemical probe for mapping the contribution of a 2-methoxyphenyl group to anticancer activity. Researchers can benchmark their in-house triazole libraries against this compound to determine if ortho-methoxy substitution confers a potency advantage over meta, para, or dichloro analogs, using the published IC50 data for compound B4 (20.35 µM) and cisplatin (12.06 µM) as reference points [1].

Anti-inflammatory Lead Optimization with Regioisomeric Control

The demonstrated superiority of the 2-methoxyphenyl orientation over 3- and 4-methoxy isomers in the rat paw edema model provides a clear rationale for employing the target compound as a positive control in anti-inflammatory screening. Its inclusion allows teams to validate that observed in vivo efficacy is indeed regioisomer-dependent, thereby avoiding false positives from non-specific triazole-thione effects. This is particularly relevant when transitioning from HTS hits to lead candidates [2].

Metallodrug Development and Metal Chelation Studies

The N,S-didentate chelating ability confirmed for the closely related phenyl analog enables the target compound to be used as a ligand for synthesizing novel metal complexes with Cr(III), Fe(III), Co(III), Ni(II), or Cu(II). The naphthalene moiety may further enhance DNA intercalation or provide distinctive photophysical properties, making these complexes worth investigating as antimicrobial or imaging agents. Prior work showing positive inhibition zones against E. coli and S. aureus validates the antibacterial potential of metal derivatives [3].

ATP-Utilizing Enzyme Inhibitor Discovery (Kinases, Metabolic Enzymes)

The patent literature describes thiotriazole-based chemical entities as inhibitors of ATP-utilizing enzymes relevant to metabolic diseases and oncology [4]. The target compound, with its naphthylmethyleneamino extension, offers a structurally differentiated scaffold for ATP-binding pocket engagement. Procurement of this AldrichCPR catalogued compound ensures access to a validated chemical entity with batch traceability, facilitating kinase profiling or metabolic enzyme inhibition studies with reproducible starting material .

Application

Selection Property

Validation Focus

Cell-model SAR probe (MCF-7 cytotoxicity)

Aryl substitution sensitivity

Cytotoxicity endpoint review vs. dichloro/dimethoxy analogs

Anti-inflammatory regioisomer control

2-Methoxy orientation requirement

Carrageenan-induced edema model endpoint validation

Metal chelation / metallodrug research

NS-didentate chelating core

Antimicrobial screening with transition metal complexes

ATP-utilizing enzyme inhibition studies

Triazole-thione ATP-pocket scaffold

Kinase or metabolic enzyme profiling

• [1] Begum, S., Anitha Kumari, V., Arifa Begum, S., Reddemma, M., Tejaswini, K., & Bharathi, K. (2023). Synthesis and Evaluation of 1,2,4-Triazole Derivatives for Antioxidant, Anti-inflammatory, Cytotoxicity and QSAR Analysis. Asian Journal of Chemistry, 35(1), 194–202. View Source
• [2] Labanauskas, L., Udrenaite, E., Gaidelis, P., & Brukštus, A. (2004). Synthesis of 5-(2-,3- and 4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol derivatives exhibiting anti-inflammatory activity. Il Farmaco, 59(4), 255–259. View Source
• [3] Raheem.K.Barid, Mohsin.E.Al-Dokheily, & Ibrahim.A.Flifel. (2014). Syntheses, characterization and biological activity of 4-{[(Z)-(2-methoxyphenyl)methylidene]amino}-5-phenyl-4H-1,2,4-triazole-3-thiol with some transition metal complexes. Global Journal of Pure and Applied Chemistry Research, 2(2). View Source
• [4] Mendoza, J. S., Dickson, J. K., Hodge, C. N., & Popa-Burke, I. G. (2005). Certain triazole-based compounds, compositions, and uses thereof. US Patent Application US20050288347A1. View Source